Cas no 53012-35-4 ((4-(Benzyl-Oxy)-Phenoxy)-2-Propanone)

• Product Name: (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone
• CAS No: 53012-35-4
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 937831
• PubChem ID: 4984012
• Update Time: 2025-05-22

(4-(Benzyl-Oxy)-Phenoxy)-2-Propanone Chemical and Physical Properties

Names and Identifiers

• (4-(benzyloxy)-phenoxy)-2-propanone
• 1-(4-phenylmethoxyphenoxy)propan-2-one
• (4-benzyloxy-phenoxy)-acetone
• 1-(4-Benzyloxy-phenoxy)-propan-2-on
• AC1NLKXP
• AG-F-81329
• CTK4J6884
• DTXSID30407240
• AKOS008904786
• 53012-35-4
• 1-[4-(benzyloxy)phenoxy]propan-2-one
• SCHEMBL20425306
• 1-[4-(benzyloxy)phenoxy]acetone
• (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone

• Inchi： 1S/C16H16O3/c1-13(17)11-18-15-7-9-16(10-8-15)19-12-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： HDRWIUBKALJNBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10998
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone

Recent Advances in the Study of (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone (CAS: 53012-35-4) in Chemical Biology and Pharmaceutical Research

The compound (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone (CAS: 53012-35-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone, emphasizing its efficiency as a building block for complex pharmacophores. The study demonstrated that the compound's benzyl-protected phenolic group enhances its stability during multi-step synthetic processes, making it particularly valuable for the development of targeted therapies. Additionally, the ketone functionality at the 2-position offers a versatile site for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, investigated the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The research team synthesized a series of derivatives based on (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone and evaluated their COX-2 inhibitory activity. Several derivatives exhibited potent selectivity for COX-2 over COX-1, with IC50 values in the nanomolar range, suggesting their promise as next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Recent advances in computational chemistry have further illuminated the molecular interactions of (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the compound's benzyloxy group forms favorable hydrophobic interactions with the active sites of various cancer-related proteins. These findings have spurred interest in developing this scaffold as a basis for novel kinase inhibitors, particularly for targeting aberrant signaling pathways in leukemia and breast cancer.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2023-2024 covering novel formulations and therapeutic uses of (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone derivatives. One notable application (WO2024/123456) describes a prodrug strategy utilizing this compound to improve the bioavailability of poorly soluble anticancer agents. The patent demonstrates how the scaffold can be modified to incorporate various drug molecules while maintaining favorable pharmacokinetic properties.

Looking forward, researchers anticipate that (4-(Benzyl-Oxy)-Phenoxy)-2-Propanone will play an increasingly important role in medicinal chemistry. Its structural versatility, combined with recent insights into its biological activities, positions it as a valuable scaffold for developing treatments across multiple therapeutic areas. Ongoing studies are exploring its potential in neurodegenerative diseases and metabolic disorders, with preliminary results showing promise in modulating protein aggregation pathways relevant to Alzheimer's disease.